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Compound of Interest

4-Amino-5-bromopyridine-2-
Compound Name: S
carboxylic acid

Cat. No.: B577883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-5-bromopyridine-2-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. This document details its chemical identity, physicochemical properties, and outlines
a theoretical synthetic pathway.

Chemical Identity and Nomenclature

The compound with the molecular formula CeHsBrN20:2 is formally identified by the
International Union of Pure and Applied Chemistry (IUPAC) as 4-Amino-5-bromopyridine-2-
carboxylic acid. A common synonym for this compound is 4-Amino-5-bromopicolinic acid. Its
unique Chemical Abstracts Service (CAS) Registry Number is 1363381-01-4.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-5-bromopyridine-2-carboxylic
acid is presented in the table below. These properties are crucial for understanding the
compound's behavior in various experimental and physiological settings.
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Property Value Source

Molecular Formula CeHsBrN20:2 CymitQuimica
Molecular Weight 217.02 g/mol CymitQuimica
CAS Number 1363381-01-4 BLD Pharm[1]

4-amino-5-bromopyridine-2-
Purity Typically 295% carboxylic acid, 95% Purity,
C6H5BrN202, 100 mg

Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of 4-Amino-5-
bromopyridine-2-carboxylic acid is not readily available in the reviewed literature, a plausible
synthetic route can be conceptualized based on established organic chemistry principles and
synthetic strategies for analogous pyridine derivatives. A potential retrosynthetic analysis
suggests that the target molecule could be prepared from a suitable pyridine precursor through
a series of functional group interconversions.

A logical synthetic approach could involve the following key steps:
o Starting Material Selection: A potential starting material is 4-aminopyridine-2-carboxylic acid.

e Bromination: The selective bromination at the 5-position of the pyridine ring would be the
critical step. This could potentially be achieved using a suitable brominating agent, such as
N-bromosuccinimide (NBS), in an appropriate solvent. The reaction conditions, including
temperature and catalyst, would need to be carefully optimized to ensure regioselectivity and
high yield.

The following diagram illustrates this theoretical synthetic workflow.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://irl.umsl.edu/cgi/viewcontent.cgi?article=1059&context=chemistry-faculty
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Theoretical Synthesis of 4-Amino-5-bromopyridine-2-carboxylic acid
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A theoretical workflow for the synthesis of 4-Amino-5-bromopyridine-2-carboxylic acid.

It is important to note that this represents a proposed synthetic route. The actual experimental
conditions would require significant optimization and characterization to confirm the identity and
purity of the final product.

Experimental Protocols

As of the latest literature review, detailed and validated experimental protocols for the synthesis
and analysis of 4-Amino-5-bromopyridine-2-carboxylic acid have not been published.
Researchers interested in working with this compound would need to develop and validate their
own methods. General approaches for the synthesis of related aminobromopyridine carboxylic
acids often involve multi-step sequences that may include protection-deprotection strategies,
directed ortho-metalation, and halogenation reactions.

For analytical characterization, High-Performance Liquid Chromatography (HPLC) would be a
suitable technique for purity assessment. A reversed-phase C18 column with a mobile phase
consisting of an acetonitrile and water gradient with a suitable buffer would likely provide good

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b577883?utm_src=pdf-body-img
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

separation. Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 3C) would be essential
for structural elucidation and confirmation.

Signaling Pathways and Logical Relationships

To illustrate the logical relationship in the characterization of a novel chemical entity like 4-
Amino-5-bromopyridine-2-carboxylic acid, the following diagram outlines a typical workflow
from synthesis to characterization and further application studies.
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A logical workflow for the characterization and application of a novel chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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